Cas no 2411239-65-9 (2-chloro-N-{1-[4-(3-methoxyphenyl)-1H-imidazol-2-yl]ethyl}acetamide)

• Product Name: 2-chloro-N-{1-[4-(3-methoxyphenyl)-1H-imidazol-2-yl]ethyl}acetamide
• CAS No: 2411239-65-9
• MF: C₁₄H₁₆ClN₃O₂
• MW: 293.748742103577
• CID: 5996448
• PubChem ID: 146085856
• Update Time: 2025-05-22

2-chloro-N-{1-[4-(3-methoxyphenyl)-1H-imidazol-2-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{1-[4-(3-methoxyphenyl)-1H-imidazol-2-yl]ethyl}acetamide
• EN300-7491433
• 2411239-65-9

• Inchi： 1S/C14H16ClN3O2/c1-9(17-13(19)7-15)14-16-8-12(18-14)10-4-3-5-11(6-10)20-2/h3-6,8-9H,7H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key： RYVKQVABYUFUQJ-UHFFFAOYSA-N
• SMILES： ClCC(NC(C)C1=NC=C(C2C=CC=C(C=2)OC)N1)=O

Computed Properties

• Exact Mass: 293.0931045g/mol
• Monoisotopic Mass: 293.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67Ų

Additional information on 2-chloro-N-{1-[4-(3-methoxyphenyl)-1H-imidazol-2-yl]ethyl}acetamide

2-Chloro-N-{1-[4-(3-Methoxyphenyl)-1H-imidazol-2-yl]ethyl}Acetamide: A Comprehensive Overview

2-Chloro-N-{1-[4-(3-Methoxyphenyl)-1H-imidazol-2-yl]ethyl}Acetamide, also known by its CAS number 2411239-65-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of an imidazole ring, a methoxyphenyl group, and an acetamide moiety, all of which contribute to its versatile reactivity and selectivity.

The synthesis of 2-Chloro-N-{1-[4-(3-Methoxyphenyl)-1H-imidazol-2-yl]ethyl}Acetamide involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have explored various synthetic pathways, including nucleophilic substitution, coupling reactions, and cyclization processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in the synthesis.

The structural integrity of this compound is largely attributed to the presence of the imidazole ring, which plays a critical role in stabilizing the molecule through resonance effects. The methoxyphenyl group introduces additional electronic complexity, enhancing the compound's ability to interact with biological targets. Recent studies have demonstrated that this group contributes significantly to the compound's pharmacokinetic properties, including absorption and metabolism.

In terms of biological activity, 2-Chloro-N-{1-[4-(3-Methoxyphenyl)-1H-imidazol-2-yl]ethyl}Acetamide has shown promise as a potential drug candidate in several therapeutic areas. Preclinical studies suggest that it exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. Additionally, the compound has demonstrated selective cytotoxicity against cancer cell lines, making it a subject of interest in oncology research.

The application of this compound extends beyond pharmacology. Its unique chemical properties make it a valuable reagent in organic synthesis and material science. For instance, it has been used as a building block for constructing more complex molecules with tailored functionalities. Recent research highlights its utility in the development of advanced materials, such as stimuli-responsive polymers and nanocomposites.

From an environmental standpoint, understanding the degradation pathways of 2-Chloro-N-{1-[4-(3-Methoxyphenyl)-1H-imidazol-2-yl]ethyl}Acetamide is crucial for assessing its ecological impact. Studies have shown that the compound undergoes biodegradation under specific conditions, with microbial communities playing a significant role in its transformation. This knowledge is essential for ensuring sustainable practices in its production and disposal.

In conclusion, 2-Chloro-N-{1-[4-(3-Methoxyphenyl)-1H-imidazol-2-yl]ethyl}Acetamide, CAS number 2411239-65-9, represents a multifaceted compound with diverse applications across chemistry and biology. Its intricate structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.